Cas no 2229131-99-9 (2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine)
2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine
- 2229131-99-9
- EN300-1918344
- 2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine
-
- Inchi: 1S/C10H9BrN2/c1-8(6-11)9-7-13-5-3-2-4-10(13)12-9/h2-5,7H,1,6H2
- InChI Key: JPZUCETVULUJEB-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1=CN2C=CC=CC2=N1
Computed Properties
- Exact Mass: 235.99491g/mol
- Monoisotopic Mass: 235.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.3Ų
2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918344-0.05g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-0.1g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-0.25g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-0.5g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-1.0g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 1g |
$1286.0 | 2023-05-31 | ||
| Enamine | EN300-1918344-2.5g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-5.0g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 5g |
$3728.0 | 2023-05-31 | ||
| Enamine | EN300-1918344-10.0g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 10g |
$5528.0 | 2023-05-31 | ||
| Enamine | EN300-1918344-1g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1918344-5g |
2-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine |
2229131-99-9 | 5g |
$3728.0 | 2023-09-17 |
2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine
Introduction to 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine (CAS No. 2229131-99-9)
2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine, identified by the chemical identifier CAS No. 2229131-99-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule combines the structural features of imidazole and pyridine rings, linked by a propenyl group that bears a bromine substituent. The unique arrangement of these functional groups makes it a valuable scaffold for designing novel bioactive molecules with potential therapeutic applications.
The compound's structure is characterized by a bromopropenyl moiety, which serves as a versatile handle for further chemical modifications. This feature allows chemists to explore diverse synthetic pathways, enabling the development of derivatives with tailored biological activities. The presence of both imidazole and pyridine rings introduces multiple sites for interaction with biological targets, making this molecule a promising candidate for medicinal chemistry investigations.
In recent years, there has been growing interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. These scaffolds have shown promise in inhibiting kinases, targeting ion channels, and modulating immune responses. The bromine atom in 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine enhances its reactivity, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, thereby expanding the chemical space for drug discovery.
One of the most compelling aspects of this compound is its potential in oncology research. Emerging studies suggest that imidazo[1,2-a]pyridine derivatives can interfere with signaling pathways involved in cancer cell proliferation and survival. The bromopropenyl group provides a strategic site for linking other pharmacophores that can enhance binding affinity or modulate metabolic stability. Such structural flexibility is crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.
The synthesis of 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine involves multi-step organic transformations that highlight the intersection of heterocyclic chemistry and synthetic methodology. Key steps typically include cyclization reactions to form the imidazole and pyridine moieties, followed by functionalization of the propenyl group with bromine. Advanced techniques such as transition-metal catalysis play a critical role in achieving high yields and regioselectivity during these processes.
Recent advancements in computational chemistry have further accelerated the exploration of 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine derivatives. Molecular modeling studies allow researchers to predict binding modes and optimize lead compounds before experimental validation. This approach not only saves time but also enhances the efficiency of hit identification programs in pharmaceutical companies. The integration of machine learning algorithms into virtual screening has made it possible to rapidly sift through large libraries of compounds for those with the highest potential therapeutic value.
The biological activity of this compound has been scrutinized in several preclinical studies. Initial assays have revealed promising results in inhibiting certain kinases associated with inflammation and tumor growth. The ability to fine-tune its structure through derivatization offers a pathway to develop molecules with improved pharmacokinetic profiles and reduced off-target effects. Such attributes are essential for advancing candidates into clinical trials and eventually into marketable drugs.
In conclusion, 2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine (CAS No. 2229131-99-9) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of heterocyclic rings and functional groups positions it as a versatile building block for developing next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug development efforts worldwide.
2229131-99-9 (2-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)